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Compound of Interest

Compound Name: Methyl 2-amino-5-chlorobenzoate

Cat. No.: B046927

An In-depth Technical Guide to the Physical Properties of Methyl 2-amino-5-chlorobenzoate

For researchers, scientists, and professionals in drug development, a thorough understanding
of the physicochemical properties of chemical intermediates is fundamental. Methyl 2-amino-
5-chlorobenzoate (CAS No. 5202-89-1) is a key building block in the synthesis of
pharmaceuticals, agrochemicals, and dyes.[1] This technical guide provides a comprehensive
overview of its core physical properties, the experimental methods used to determine them,
and the relationship between its molecular structure and these characteristics.

Physicochemical Data Summary

Methyl 2-amino-5-chlorobenzoate is a crystalline organic compound that appears as a white
to off-white or pale yellow powder at room temperature.[1][2][3] It is recognized for its thermal
stability and versatility in the custom synthesis of various benzoate derivatives.[1] The key
physical and chemical properties are summarized in the table below.
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Property Value Reference(s)

Molecular Formula CsHsCINO:2 [2]

Molecular Weight 185.61 g/mol [3114]

Melting Point 66-73 °C [2][5][6]

Boiling Point 168-170 °C at 22 mmHg [2][5]

Density ~1.3 g/cm3 [2][5]
White to off-white or pale

Appearance ] ) [11[2][3]
yellow crystalline powder/solid

N Soluble in DMSO and

Solubility ) ) [1]
methanol; insoluble in water.

Flash Point 131.5°C [2]

Refractive Index ~1.58 [2][5]
IGHVUURTQGBABT-

InChl Key [4]
UHFFFAOYSA-N

CAS Number 5202-89-1 [11[2]

Molecular Structure and Properties

The physical properties of an organic compound are intrinsically linked to its molecular

structure.[7] Methyl 2-amino-5-chlorobenzoate consists of a benzene ring substituted with an
amino group (-NHz), a chlorine atom (-Cl), and a methyl ester group (-COOCHSs). The molecule
is nearly planar.[8] The presence of polar functional groups (amino and ester) and the halogen
atom contribute to intermolecular forces, such as hydrogen bonding, which influence properties
like melting and boiling points.[7][8] An intramolecular hydrogen bond is also present between
the amino group and the ester's carbonyl oxygen, forming a stable six-membered ring.[8]

Caption: Relationship between molecular structure and physical properties.

Experimental Protocols
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The determination of the physical properties of Methyl 2-amino-5-chlorobenzoate follows
standard laboratory procedures for organic compounds.

Synthesis of Methyl 2-amino-5-chlorobenzoate

A documented laboratory synthesis involves a two-step process starting from 2-aminobenzoic
acid.[8]

Step 1: Chlorination of 2-aminobenzoic acid

 Dissolve 2-aminobenzoic acid (10 g, 66 mmol) in N,N-Dimethylformamide (DMF, 40 mL).
e Add an N-halosuccinimide (66 mmol) to the solution.

e Heat the reaction mixture to 100 °C for 40 minutes.

o Cool the mixture to room temperature and let it stand overnight.

e Pour the mixture slowly into ice-water (150 mL) to precipitate a white solid.

e Filter the solid and wash it with water (3 x 50 mL).

e The resulting intermediate is 2-amino-5-chlorobenzoic acid.

Step 2: Esterification of 2-amino-5-chlorobenzoic acid

e Add the intermediate 2-amino-5-chlorobenzoic acid (20 mmol) to an alcohol solution (e.g.,
methanol, 60 mL).

e Add thionyl chloride (60 mmol) to the suspension.
o Reflux the mixture overnight.
o Evaporate the solvent under reduced pressure.

o Add ethyl acetate (EtOAC) to the residue and wash with a 10% sodium hydroxide (NaOH)
solution.

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://www.benchchem.com/product/b046927?utm_src=pdf-body
https://www.benchchem.com/product/b046927?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC3009038/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b046927?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

+ Dry the organic layer, filter, and evaporate the solvent to yield the final product, Methyl 2-
amino-5-chlorobenzoate.[8]

Final Product

Methyl 2-amil
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/product/b046927?utm_src=pdf-body
https://www.benchchem.com/product/b046927?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC3009038/
https://www.benchchem.com/product/b046927?utm_src=pdf-body-img
https://www.benchchem.com/product/b046927?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b046927?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

References

e 1. nbinno.com [nbinno.com]
e 2. Page loading... [guidechem.com]
e 3. Methyl 2-Amino-5-chlorobenzoate | CymitQuimica [cymitquimica.com]

e 4. Methyl 2-amino-5-chlorobenzoate | CBH8CINO2 | CID 78878 - PubChem
[pubchem.ncbi.nim.nih.gov]

e 5. chembk.com [chembk.com]

e 6. Methyl 2-amino-5-chlorobenzoate, 98+% 5 g | Request for Quote | Thermo Scientific
Chemicals [thermofisher.com]

e 7.teachy.ai [teachy.ai]
¢ 8. Methyl 2-amino-5-chlorobenzoate - PMC [pmc.ncbi.nim.nih.gov]

 To cite this document: BenchChem. [Methyl 2-amino-5-chlorobenzoate physical properties].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b046927#methyl-2-amino-5-chlorobenzoate-physical-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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